Cas no 610767-00-5 (Indolizine, 2-methyl-1-(phenylmethoxy)-)

Indolizine, 2-methyl-1-(phenylmethoxy)- structure
610767-00-5 structure
Product Name:Indolizine, 2-methyl-1-(phenylmethoxy)-
CAS No:610767-00-5
MF:C16H15NO
MW:237.296404123306
CID:4065046
PubChem ID:12069554
Update Time:2025-04-22

Indolizine, 2-methyl-1-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Indolizine, 2-methyl-1-(phenylmethoxy)-
    • 610767-00-5
    • DTXSID001290480
    • 2-Methyl-1-(phenylmethoxy)indolizine
    • SCHEMBL3608903
    • Inchi: 1S/C16H15NO/c1-13-11-17-10-6-5-9-15(17)16(13)18-12-14-7-3-2-4-8-14/h2-11H,12H2,1H3
    • InChI Key: JCQYEWAIGCCMLW-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C(C)=CN2C=CC=CC2=1

Computed Properties

  • Exact Mass: 237.115364102g/mol
  • Monoisotopic Mass: 237.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 13.6Ų
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